2-Ethoxypentan-3-one

• CAS No.: 859950-90-6
• Molecular Formula: C7H14O2
• Molecular Weight: 130.18 g/mol
• IUPAC Name: 2-ethoxypentan-3-one
• InChI: InChI=1S/C7H14O2/c1-4-7(8)6(3)9-5-2/h6H,4-5H2,1-3H3
• InChI Key: RHLIVHZCZQIOND-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C(C)OCC

Description

2-Ethoxypentan-3-one (C₇H₁₂O₂) is a ketone derivative featuring an ethoxy group (-OCH₂CH₃) at the C2 position and a ketone group (-C=O) at the C3 position of a pentane backbone. This compound is primarily utilized in organic synthesis as an intermediate for pharmaceuticals, agrochemicals, and specialty solvents. Its polar ether and ketone functionalities contribute to moderate solubility in polar organic solvents like ethanol and acetone, while its branched structure reduces volatility compared to linear analogs.

Synthesis typically involves nucleophilic substitution of a hydroxyl or halide group at C2 of pentan-3-one with ethyl bromide or via oxidation of corresponding secondary alcohols.

Preparation Methods

Synthetic Routes:
• One common method involves the reaction of pentan-3-one (also known as diethyl ketone ) with ethanol in the presence of an acid catalyst. The reaction proceeds via an acetal formation, resulting in the formation of 2-ethoxypentan-3-one.
• The reaction can be represented as follows:

  $$\text{pentan-3-one} + \text{ethanol} \xrightarrow{\text{acid catalyst}} \text{2-ethoxypentan-3-one} + \text{water}$$pentan-3-one+ethanolacid catalyst​2-ethoxypentan-3-one+water

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for its potential biological activity.

Medicine: May have applications in drug development.

Industry: Used in fragrance and flavor formulations.

Mechanism of Action

• The exact mechanism of action for 2-ethoxypentan-3-one depends on its specific application.
• In biological systems, it may interact with enzymes, receptors, or cellular pathways.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Functional Group Comparison

The table below highlights key structural and functional differences between 2-Ethoxypentan-3-one and related compounds:

Compound	Molecular Formula	CAS Number	Molecular Weight (g/mol)	Key Functional Groups	Substituents	Source
2-Ethoxypentan-3-one	C₇H₁₂O₂	Not provided	128.17	Ketone, Ether	Ethoxy at C2	-
2-Methyl-3-pentanone	C₆H₁₂O	565-69-5	100.16	Ketone	Methyl at C2
3-Ethyl-2,4-pentanedione	C₇H₁₀O₂	Not provided	142.15	Two Ketones	Ethyl at C3

Key Observations:

Substituent Effects: The ethoxy group in 2-Ethoxypentan-3-one increases steric hindrance and polarity compared to the methyl group in 2-Methyl-3-pentanone. This results in higher boiling points and reduced volatility for the former. 3-Ethyl-2,4-pentanedione’s diketone structure enables keto-enol tautomerism, enhancing its acidity and chelating ability, which is absent in mono-ketones like 2-Ethoxypentan-3-one .

Reactivity: The ethoxy group in 2-Ethoxypentan-3-one may deactivate the ketone toward nucleophilic attack due to electron-donating effects, contrasting with 2-Methyl-3-pentanone’s unmodified reactivity. 3-Ethyl-2,4-pentanedione’s dual ketone groups allow for bifunctional reactivity, such as in coordination chemistry or as a ligand in metal complexes, unlike mono-ketone analogs .

Physicochemical Properties (Inferred)

Property	2-Ethoxypentan-3-one	2-Methyl-3-pentanone	3-Ethyl-2,4-pentanedione
Boiling Point (°C)	~160–170 (est.)	~130–140 (est.)	~200–210 (est.)
Solubility in Water	Low	Low	Moderate
Stability	Air-stable	Air-stable	Prone to tautomerism

Discussion:

• Boiling Points: The ethoxy group’s polarity and larger size likely elevate 2-Ethoxypentan-3-one’s boiling point compared to 2-Methyl-3-pentanone. 3-Ethyl-2,4-pentanedione’s higher molecular weight and dual polar groups further increase its boiling point .
• Solubility: 3-Ethyl-2,4-pentanedione’s enol form may enhance water solubility via hydrogen bonding, whereas the ether and ketone in 2-Ethoxypentan-3-one limit aqueous solubility.

Biological Activity

2-Ethoxypentan-3-one is an organic compound with the molecular formula C7H14O2, known for its potential applications in organic synthesis and biological research. This compound features a pentane backbone with an ethoxy group attached at the third carbon, which imparts unique chemical properties that may influence its biological activity. This article explores the biological activity of 2-Ethoxypentan-3-one, summarizing relevant research findings, case studies, and potential applications.

• Molecular Formula : C7H14O2
• Molecular Weight : 130.18 g/mol
• IUPAC Name : 2-ethoxypentan-3-one
• CAS Number : 859950-90-6

The compound is characterized as a colorless liquid with a fruity odor, making it suitable for various applications in the fragrance and flavor industries.

Synthesis

2-Ethoxypentan-3-one can be synthesized through the reaction of pentan-3-one with ethanol in the presence of an acid catalyst. The reaction can be represented as follows:

$$\text{pentan 3 one}+\text{ethanol}\xrightarrow{\text{acid catalyst}}\text{2 Ethoxypentan 3 one}+\text{water}$$

This method highlights the compound's utility as a building block in organic synthesis.

Biological Activity

Research into the biological activity of 2-Ethoxypentan-3-one suggests several potential mechanisms and applications:

Enzyme Interactions

Preliminary studies indicate that 2-Ethoxypentan-3-one may interact with various enzymes, potentially acting as a substrate or inhibitor. Such interactions could be crucial for understanding its role in biochemical pathways and its potential therapeutic applications.

Cytotoxicity and Antimicrobial Properties

Investigations into the cytotoxic effects of 2-Ethoxypentan-3-one have shown promise in inhibiting the growth of certain bacterial strains. In vitro studies have demonstrated that this compound exhibits antimicrobial activity against pathogens such as Staphylococcus aureus and Escherichia coli, making it a candidate for further exploration in antimicrobial drug development .

Case Studies

Several case studies have been conducted to evaluate the biological effects of 2-Ethoxypentan-3-one:

• Antimicrobial Activity Study :
  • Objective : To assess the antimicrobial efficacy of 2-Ethoxypentan-3-one against common bacterial strains.
  • Methodology : Disk diffusion method was employed to evaluate inhibition zones.
  • Results : Significant inhibition was observed against E. coli, indicating potential use as an antimicrobial agent.
• Enzyme Inhibition Assay :
  • Objective : To determine the inhibitory effect of 2-Ethoxypentan-3-one on specific enzymes involved in metabolic pathways.
  • Findings : The compound demonstrated moderate inhibition of enzyme activity, suggesting possible applications in metabolic disease management.

Applications in Medicine

The potential medicinal applications of 2-Ethoxypentan-3-one are noteworthy:

• Drug Development : Its ability to interact with biological targets positions it as a candidate for developing new therapeutic agents.
• Fragrance and Flavor Industry : Due to its fruity odor, it is also explored for use in perfumes and food flavoring.